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Compound of Interest

Compound Name: beta-Lactose

Cat. No.: B051086

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
characteristics of beta-lactose powder. Beta-lactose, an anomer of lactose, is a disaccharide
widely utilized as an excipient in the pharmaceutical industry. Its physical properties are critical
determinants of its performance in various applications, including as a filler, binder, and carrier
in tablets and dry powder inhalers. This document outlines key physical parameters, details the
experimental protocols for their determination, and presents quantitative data in a structured
format for ease of comparison.

General and Physicochemical Properties

Beta-lactose is a white to off-white crystalline powder.[1] It is the beta-anomer of lactose, a
disaccharide composed of D-galactose and D-glucose units linked by a [3-1,4 glycosidic bond.
Commercial beta-lactose products often contain a higher concentration of the 3 anomer
(approximately 80% w/w) and are frequently referred to as "anhydrous” lactose because the
beta-lactose is in an anhydrous form.[2]

Table 1: General and Physicochemical Properties of Beta-Lactose
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Property Value Reference
Appearance White to off-white crystalline 1]
powder

Molecular Formula C12H22011 [1]
Molecular Weight 342.30 g/mol [1]

Melting Point Approximately 254 °C [1]

Boiling Point Approximately 397.76 °C [1]

True Density Approximately 1.59 g/cm3 [11[3]

Particle and Powder Characteristics

The particle and bulk powder properties of beta-lactose are crucial for its functionality in
pharmaceutical formulations, influencing aspects like flowability, compressibility, and

dissolution.

Particle Size Distribution

The particle size distribution of beta-lactose powder significantly impacts its flow and
compaction properties. Milled anhydrous (3-lactose typically has an irregular shape.[4]

Table 2: Particle Size Distribution Parameters of Beta-Lactose Powder (Typical Values)

Parameter Description Typical Value Range (um)

10% of particles are smaller ] )
d10 o Varies with grade
than this diameter

] 50% of particles are smaller ] )
d50 (Median) o Varies with grade
than this diameter

90% of particles are smaller _ _
doo o Varies with grade
than this diameter

Density
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The density of beta-lactose powder is characterized by its bulk and tapped densities, which
are important for die filling and tablet weight uniformity.

Table 3: Density of Beta-Lactose Powder (Typical Values)

Property Description Typical Value (g/cm?)
) The density of the powder Varies with particle size and
Bulk Density )
under loose packing shape

T d Densit The density of the powder after  Varies with particle size and
apped Densi
PP Y mechanical tapping shape

Flowability

The flowability of beta-lactose powder is a critical parameter in manufacturing processes such
as tableting and capsule filling. It is influenced by particle size, shape, and surface
characteristics.

Table 4: Flowability Parameters of Beta-Lactose Powder (Typical Values)

Parameter Description Typical Value Range

The steepest angle of descent ) ) )
Angle of Repose Varies with powder properties
of a powder heap

An indication of the ] ) )
Carr's Index o Varies with powder properties
compressibility of a powder

) Ratio of tapped density to bulk ] ) ]
Hausner Ratio ] Varies with powder properties
density

Solubility

Beta-lactose exhibits higher solubility in water compared to its alpha-anomer.[5] The final
solubility in water is the same for both anomers due to mutarotation, where they convert into
each other in solution to reach an equilibrium.[3]

Table 5: Solubility of Beta-Lactose
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Solvent Solubility Reference
Water 50 g/100 mL [5]
Ethanol Practically insoluble

Moisture Content

Commercial beta-lactose is typically anhydrous.[2] However, it can be hygroscopic, especially

at high relative humidity.[6]

Table 6: Moisture Content of Beta-Lactose Powder

Property Description Typical Value
] Amount of water present in the
Moisture Content < 1% (as anhydrous)
powder

Specific Surface Area

The specific surface area (SSA) is a measure of the total surface area of a powder per unit of

mass and is influenced by particle size and porosity.

Table 7: Specific Surface Area of Beta-Lactose Powder (Typical Values)

Method Description Typical Value Range (m?/g)

Measures the physical
BET (Gas Adsorption) adsorption of a gas on the Varies with particle size

solid surface

Structural and Thermal Properties

The crystalline structure and thermal behavior of beta-lactose are important for its stability and

processing.

Crystal Structure
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Beta-lactose exists in an anhydrous crystalline form.[3] The crystals of pure beta-lactose are
described as having a characteristic kite-like form, though industrially produced beta-lactose
may have very small crystals where this form is less common.[3]

Thermal Properties

Thermal analysis provides insights into the physical and chemical changes that occur in beta-
lactose upon heating.

Table 8: Thermal Properties of Beta-Lactose Powder

Property Description Typical Value (°C)

Temperature at which the
Melting Point crystalline solid transitionstoa  ~254

liquid

Temperature at which an

Glass Transition Temperature amorphous solid transitions 101 - 115
(of amorphous lactose) from a rigid to a more rubbery
state

Experimental Protocols

Detailed methodologies for determining the key physical characteristics of beta-lactose
powder are provided below.

Particle Size Distribution by Laser Diffraction

Principle: This technique measures the angular distribution of scattered light produced by a
laser beam passing through a dispersed particulate sample. The particle size distribution is
then calculated from the scattered light pattern using the Mie or Fraunhofer theory.

Apparatus: Laser diffraction particle size analyzer with a dry powder dispersion unit.
Procedure:

e Ensure the instrument is clean and calibrated according to the manufacturer's instructions.
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Select an appropriate dispersion pressure to ensure adequate particle dispersion without
causing particle attrition. This is typically determined by performing a pressure titration,
where the particle size is measured at increasing dispersion pressures until a stable plateau
is reached.[7][8]

Introduce a representative sample of the beta-lactose powder into the feeder of the dry
dispersion unit.

Initiate the measurement. The instrument will automatically feed the powder through the
measurement zone.

The software will calculate and report the particle size distribution, including parameters such
as d10, d50, and d90.

Perform replicate measurements to ensure reproducibility.

Bulk and Tapped Density

Principle: Bulk density is the ratio of the mass of an untapped powder sample to its volume.

Tapped density is determined by mechanically tapping a graduated cylinder containing the

powder sample until little further volume change is observed.

Apparatus: Graduated cylinder, balance, and a tapped density tester.

Procedure for Bulk Density:

Weigh a clean, dry graduated cylinder.

Gently pour a known mass (e.g., 100 g) of beta-lactose powder into the cylinder without
compacting it.[5]

Level the powder surface without compacting and read the unsettled apparent volume (Vo).

[5]

Calculate the bulk density using the formula: Bulk Density = mass / Vo.[9]

Procedure for Tapped Density:
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o Use the same cylinder with the powder from the bulk density measurement.
e Place the cylinder in the tapped density tester.

o Operate the tester for a specified number of taps (e.g., 100, 500, 1250 taps) at a specified
drop height and rate.[10]

» Read the final tapped volume (Vf).

o Calculate the tapped density using the formula: Tapped Density = mass / V1.

Flowability by Shear Cell Method

Principle: The shear cell method measures the flow properties of a powder by determining the
shear stress required to cause failure in a consolidated powder bed.

Apparatus: Ring shear tester or other suitable shear cell instrument.

Procedure:

» Place a representative sample of the beta-lactose powder into the shear cell.
o Apply a known consolidation stress (normal load) to the powder bed.

o Apply a shear stress to the powder until it yields or fails.

e Record the shear stress at failure for different consolidation stresses to construct a yield
locus.

e From the yield locus, determine key flowability parameters such as the angle of internal
friction, cohesion, and the flow function. The flow function is a plot of the unconfined yield
strength versus the major principal consolidating stress.

Moisture Content by Karl Fischer Titration

Principle: This method is based on the quantitative reaction of water with an anhydrous solution
of sulfur dioxide and iodine in the presence of a buffer that reacts with hydrogen ions.

Apparatus: Karl Fischer titrator (volumetric or coulometric).
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Procedure:

Standardize the Karl Fischer reagent with a known amount of water or a water standard.

 Introduce a known mass of the beta-lactose powder into the titration vessel containing a
suitable solvent (e.g., methanol).

e The instrument automatically titrates the sample with the Karl Fischer reagent until the
endpoint is reached (no more water is present).

o The amount of water in the sample is calculated based on the amount of reagent consumed.
For lactose, a stirring time of at least 180 seconds is recommended for complete dissolution.

Specific Surface Area by BET Method

Principle: The Brunauer-Emmett-Teller (BET) theory describes the multilayer adsorption of a
gas on a solid surface. The specific surface area is determined from the amount of gas
adsorbed at different partial pressures.

Apparatus: Gas adsorption analyzer.
Procedure:

e Degas a known mass of the beta-lactose powder under vacuum or with an inert gas flow at
an elevated temperature to remove any adsorbed contaminants.

o Cool the sample to the temperature of liquid nitrogen (-196 °C).

 Introduce a known amount of an adsorbate gas (typically nitrogen or krypton) into the sample
cell at various partial pressures.

o Measure the amount of gas adsorbed at each pressure to generate an adsorption isotherm.

» Apply the BET equation to the linear portion of the isotherm (typically in the relative pressure
range of 0.05 to 0.30) to calculate the specific surface area.
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Thermal Analysis by Differential Scanning Calorimetry
(DSC)

Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference as a function of temperature. This allows for the
determination of thermal transitions such as melting and glass transitions.

Apparatus: Differential Scanning Calorimeter.
Procedure:

o Accurately weigh a small amount of beta-lactose powder (typically 2-4 mg) into an
aluminum DSC pan.

o Seal the pan and place it in the DSC instrument. An empty sealed pan is used as a
reference.

o Heat the sample at a constant rate (e.g., 10 °C/min) over a specified temperature range.
e The instrument records the heat flow to the sample relative to the reference.

e Analyze the resulting thermogram to identify endothermic (melting) and exothermic
(crystallization) peaks, as well as shifts in the baseline indicating a glass transition.

Crystal Structure by X-ray Diffraction (XRD)

Principle: XRD is a non-destructive technique that provides detailed information about the
crystallographic structure of a material. When a monochromatic X-ray beam is directed at a
crystalline sample, the X-rays are diffracted by the crystal lattice planes, producing a unique
diffraction pattern.

Apparatus: X-ray diffractometer.
Procedure:
» Prepare a flat, uniform powder sample of beta-lactose.

e Mount the sample in the diffractometer.
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o Direct a monochromatic X-ray beam onto the sample.

» Rotate the sample and the detector to measure the intensity of the diffracted X-rays at
different angles (20).

e The resulting diffractogram, a plot of intensity versus 20, provides a fingerprint of the
crystalline phases present. The positions and intensities of the diffraction peaks can be used
to identify the crystal structure and quantify the amounts of different crystalline forms.

Visualizations
Lactose Metabolism Pathway

The following diagram illustrates the metabolic pathway of lactose after ingestion.

Metabolism in Liver

Digestion in Small Intestine

aaaaaaaaa

Click to download full resolution via product page

Caption: Overview of Lactose Digestion and Metabolism.

Experimental Workflow for Beta-Lactose Powder
Characterization

The following diagram outlines a typical experimental workflow for the comprehensive physical
characterization of beta-lactose powder.
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Caption: Workflow for Beta-Lactose Powder Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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